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Compound of Interest

Compound Name: Dihydroguaiaretic Acid

Cat. No.: B1676311

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, step-by-step information for the safe disposal of
Dihydroguaiaretic Acid (also known as Nordihydroguaiaretic Acid or NDGA), ensuring
compliance with safety protocols and regulatory requirements.

Hazard Profile and Safety Precautions

Dihydroguaiaretic Acid is classified as a hazardous substance.[1][2][3] Understanding its
primary hazards is the first step in safe handling and disposal.

Primary Hazards:

Harmful if swallowed: Causes acute oral toxicity.[1]

Skin Irritant: Causes skin irritation upon contact.

Serious Eye Irritant: Can cause serious damage to the eyes.

Respiratory Irritant: May cause irritation to the respiratory system if inhaled.

Before beginning any disposal procedure, it is imperative to wear appropriate Personal
Protective Equipment (PPE), including chemical-resistant gloves, safety goggles or a face
shield, and a lab coat. All handling of Dihydroguaiaretic Acid should occur in a well-ventilated
area, preferably within a chemical fume hood.
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Quantitative Data Summary

The following table summarizes key quantitative data for Dihydroguaiaretic Acid, compiled
from various safety data sheets.

Property Value Source
Molecular Formula C18H2204

Molecular Weight 302.36 g/mol

Melting Point/Range 184 -189°C/363.2-372.2 °F

Oral LD50 (Rat) 2,000 mg/kg

Intraperitoneal LD50 (Mouse) 75 mg/kg

Step-by-Step Disposal Protocol

The disposal of Dihydroguaiaretic Acid must be conducted in accordance with local, regional,
and national hazardous waste regulations. The following is a general procedural workflow:

» Waste Identification and Segregation:

o Do not mix Dihydroguaiaretic Acid waste with other chemical waste streams unless
explicitly permitted by your institution's safety office.

o Keep the waste in its original container if possible, or in a clearly labeled, sealed, and
appropriate waste container.

o Container Management:

o Ensure the waste container is tightly closed and stored in a designated, well-ventilated,
and secure waste accumulation area.

o The storage area should be away from incompatible materials, such as strong oxidizing
agents.

e Waste Collection and Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for pickup.

o Provide the EHS office or contractor with the Safety Data Sheet (SDS) for
Dihydroguaiaretic Acid.

o Follow their specific instructions for packaging and labeling for transport.

e Decontamination:

o Thoroughly decontaminate any surfaces or equipment that may have come into contact
with Dihydroguaiaretic Acid using an appropriate solvent and cleaning procedure.

o Dispose of any contaminated cleaning materials (e.g., wipes, absorbent pads) as
hazardous waste along with the chemical.

Important Considerations:
e Do not dispose of Dihydroguaiaretic Acid down the drain or in the regular trash.
o Chemical waste generators are responsible for correctly classifying and labeling their waste.

Experimental Workflow: Disposal Procedure

The following diagram illustrates the logical steps for the proper disposal of Dihydroguaiaretic
Acid.

Click to download full resolution via product page

Caption: Disposal workflow for Dihydroguaiaretic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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